2,3-Diphenylquinolizinium
Description
2,3-Diphenylquinolizinium is a cationic heterocyclic compound characterized by a quinolizinium core (a bicyclic structure comprising a pyridine fused to a pyrrole ring) with phenyl substituents at the 2- and 3-positions. Its bromide salt, 2,3-diphenylquinolizinium bromide (DPQB), is notable for its fluorescent properties, making it a valuable derivatization reagent in analytical chemistry. The compound’s planar aromatic structure and electron-deficient quinolizinium core enable strong interactions with amines, facilitating sensitive detection via fluorescence spectroscopy .
Properties
Molecular Formula |
C21H16N+ |
|---|---|
Molecular Weight |
282.4 g/mol |
IUPAC Name |
2,3-diphenylquinolizin-5-ium |
InChI |
InChI=1S/C21H16N/c1-3-9-17(10-4-1)20-15-19-13-7-8-14-22(19)16-21(20)18-11-5-2-6-12-18/h1-16H/q+1 |
InChI Key |
IMXHITYZJQFDJS-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=CC3=CC=CC=[N+]3C=C2C4=CC=CC=C4 |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC3=CC=CC=[N+]3C=C2C4=CC=CC=C4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Performance Metrics
Derivatization Efficiency
- DPQB forms 1:1 adducts with amines within 10 minutes at pH 9.0, achieving >95% reaction yield. In contrast, fluorescamine requires alkaline conditions (pH 12) and exhibits slower kinetics (30 minutes) .
- Selectivity : DPQB shows minimal cross-reactivity with alcohols or thiols, unlike bromocresol green, which forms complexes with multiple functional groups .
Limitations and Challenges
- Solubility: DPQB is sparingly soluble in polar solvents (e.g., water), necessitating methanol/water mixtures for reactions .
- Cost : Synthesis involves multi-step purifications, making it more expensive than iron(III)- or iodine-based methods .
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